Cas no 1933690-20-0 (Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)-)
Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)-
-
- Inchi: 1S/C10H21N/c1-7(2)9-5-4-8(3)6-10(9)11/h7-10H,4-6,11H2,1-3H3/t8?,9?,10-/m1/s1
- InChI Key: RBMUAGDCCJDQLE-UDNWOFFPSA-N
- SMILES: [C@@H]1(N)CC(C)CCC1C(C)C
Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-53780-1.0g |
(1R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine |
1933690-20-0 | 1.0g |
$0.0 | 2023-02-10 |
Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)-
Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)-
The compound Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- (CAS No. 1933690-20-0) is a specialized organic chemical with a unique structure and properties. This compound belongs to the class of cyclohexanamines, which are derivatives of cyclohexane with an amine functional group. The (1R) designation indicates the stereochemistry of the molecule, specifically the configuration at the chiral center. The presence of a methyl group at position 5 and a 1-methylethyl group at position 2 introduces significant steric effects and influences the compound's reactivity and applications.
Recent studies have highlighted the importance of Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- in various fields, including pharmaceuticals and materials science. Its chiral nature makes it particularly valuable in asymmetric synthesis, where it serves as a key intermediate in the production of bioactive molecules. Researchers have explored its potential as a building block for complex organic molecules, leveraging its unique stereochemistry to achieve high enantioselectivity in reactions.
The synthesis of Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- involves multi-step processes that often include ring-opening reactions or asymmetric catalysis. One notable approach utilizes enzymatic methods to ensure high stereoselectivity during the formation of the chiral center. This method not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste and energy consumption.
In terms of applications, Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a versatile scaffold allows for the development of compounds with diverse pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties, making them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.
Furthermore, advancements in computational chemistry have enabled researchers to predict the behavior of Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- in different chemical environments. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These studies underscore the importance of understanding the relationship between molecular structure and function in drug development.
Another area where Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- has gained attention is in materials science. Its rigid structure and chiral properties make it a candidate for use in chiral recognition technologies and advanced materials such as liquid crystals and polymers. Researchers are exploring its potential as a component in self-assembling systems that could lead to innovative materials with tailored properties.
From an environmental perspective, understanding the fate and transport of Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- is crucial for assessing its impact on ecosystems. Studies have focused on its biodegradation pathways under various conditions to ensure sustainable practices during its production and use. These efforts contribute to minimizing ecological risks associated with chemical manufacturing.
In conclusion, Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)- is a versatile compound with significant potential across multiple disciplines. Its unique structure enables applications ranging from drug discovery to materials science while ongoing research continues to uncover new opportunities for its utilization. As advancements in synthetic methods and computational tools progress, this compound will likely play an increasingly important role in both academic research and industrial applications.
1933690-20-0 (Cyclohexanamine, 5-methyl-2-(1-methylethyl)-, (1R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)